Cas no 476626-87-6 (2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)thiophene-3-carboxamide)

• Product Name: 2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)thiophene-3-carboxamide
• CAS No: 476626-87-6
• MF: C₁₃H₈Cl₂N₂OS₂
• MW: 343.251418113709
• CID: 5815488
• PubChem ID: 3649986
• Update Time: 2025-05-23

2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(4-methylbenzo[d]thiazol-2-yl)thiophene-3-carboxamide
• 3-Thiophenecarboxamide, 2,5-dichloro-N-(4-methyl-2-benzothiazolyl)-
• F0715-0153
• AKOS024598151
• 2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)thiophene-3-carboxamide
• 476626-87-6
• Oprea1_850978

• Inchi： 1S/C13H8Cl2N2OS2/c1-6-3-2-4-8-10(6)16-13(19-8)17-12(18)7-5-9(14)20-11(7)15/h2-5H,1H3,(H,16,17,18)
• InChI Key： KQFRWRPGLYFLHE-UHFFFAOYSA-N
• SMILES： C1(Cl)SC(Cl)=CC=1C(NC1=NC2=C(C)C=CC=C2S1)=O

Computed Properties

• Exact Mass: 341.9455106g/mol
• Monoisotopic Mass: 341.9455106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 98.5Ų

Experimental Properties

• Density: 1.598±0.06 g/cm3(Predicted)
• pka: 7.58±0.70(Predicted)

Additional information on 2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)thiophene-3-carboxamide

Professional Introduction to Compound with CAS No. 476626-87-6 and Product Name: 2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)thiophene-3-carboxamide

Compound with the CAS number 476626-87-6, specifically identified as 2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)thiophene-3-carboxamide, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this compound incorporates a thiophene core, which is a well-known scaffold in the development of bioactive molecules. The presence of chlorine atoms at the 2 and 5 positions of the thiophene ring, along with a benzothiazole moiety at the nitrogen position, contributes to its distinct chemical profile and reactivity.

The benzothiazole component is particularly noteworthy, as it is frequently employed in the synthesis of pharmacologically active agents. This heterocyclic system is known for its ability to interact with biological targets in diverse ways, making it a valuable component in drug design. The specific substitution pattern in 2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)thiophene-3-carboxamide enhances its potential as a building block for more complex molecules. Such structural features are often leveraged to modulate binding affinity and selectivity, which are critical factors in the development of novel therapeutics.

In recent years, there has been a growing interest in exploring the therapeutic potential of thiophene derivatives. These compounds have shown promise in various preclinical studies as intermediates for drugs targeting neurological disorders, infectious diseases, and cancer. The incorporation of chlorine atoms into the thiophene ring not only influences the electronic properties of the molecule but also enhances its metabolic stability and bioavailability. These attributes make 2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)thiophene-3-carboxamide an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of multiple reactive sites allows for a wide range of functionalization strategies, enabling chemists to tailor its properties for specific applications. For instance, the carboxamide group can be further modified to introduce additional pharmacophores or to enhance solubility. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

Recent advancements in computational chemistry have also facilitated a deeper understanding of the interactions between 2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)thiophene-3-carboxamide and biological targets. Molecular modeling studies have revealed that this compound can bind to proteins with high affinity, suggesting its potential as an inhibitor or modulator of enzyme activity. Such insights are crucial for designing experiments that validate its biological activity and explore its therapeutic efficacy.

The benzothiazole moiety in particular has been extensively studied for its role in modulating biological pathways. It has been shown to interact with receptors and enzymes involved in inflammation, pain perception, and cell proliferation. By incorporating this moiety into 2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)thiophene-3-carboxamide, researchers aim to harness these interactions for therapeutic benefit. Preliminary data suggest that this compound may exhibit anti-inflammatory properties by inhibiting key signaling pathways associated with chronic inflammation.

Moreover, the structural features of this compound make it an excellent candidate for developing novel antimicrobial agents. The combination of a thiophene core and a benzothiazole substituent creates a molecular framework that can disrupt bacterial cell membranes or interfere with essential metabolic processes. This has implications for addressing rising concerns about antibiotic resistance, where new classes of antimicrobial agents are urgently needed.

The synthesis of 2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)thiophene-3-carboxamide involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic system efficiently. These methods not only ensure high yields but also minimize unwanted byproducts, making the process scalable for industrial applications.

As research continues to uncover new therapeutic applications for thiophene derivatives like 2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)thiophene-3-carboxamide, collaborations between academia and industry will be crucial for translating laboratory findings into clinical reality. The pharmaceutical industry is increasingly investing in innovative compounds that address unmet medical needs. This compound represents one such effort to develop next-generation therapeutics that leverage cutting-edge chemical biology insights.

In conclusion,476626-87 is a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its versatility as a synthetic intermediate makes it valuable for developing novel drugs targeting various diseases. With ongoing advancements in chemical synthesis and computational modeling,476626 holds significant promise as a building block for future therapies that could improve human health outcomes worldwide.